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Compound of Interest

Compound Name: 2-methylpentane-1,3-diol

Cat. No.: B089453

Disclaimer: Specific hazard data for 2-methylpentane-1,3-diol (CAS No. 149-31-5) is limited.
According to aggregated GHS information, the substance is reported as not meeting GHS
hazard criteria by a vast majority of notifying companies.[1] However, as the toxicological
properties have not been fully investigated, it is imperative to handle this chemical with caution,
adhering to standard laboratory best practices for substances with unknown hazards. The
following guidance is based on general safety principles and data from structurally similar
compounds.

This guide provides essential procedural information for researchers, scientists, and drug
development professionals to ensure the safe handling, storage, and disposal of 2-
methylpentane-1,3-diol in a laboratory setting.

Personal Protective Equipment (PPE)

A baseline of protective equipment is mandatory to minimize exposure. The following table
summarizes the recommended PPE for handling 2-methylpentane-1,3-diol.
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. Equipment Standard /
Protection Type o ) Purpose
Specification Regulation
Protects against
Chemical safety OSHA 29 CFR potential splashes and

Eye / Face goggles or glasses 1910.133 or European  eye contact, which
with side shields. Standard EN166.[2] may cause irritation.
[3]
Chemically resistant, Prevents direct skin
) ) ) European Standard )
Skin: Hands impervious gloves contact, which may
o EN 374.[4] o
(e.g., Nitrile rubber). cause irritation.[2][3]
Laboratory coat;
additional protective Protects skin from
Skin: Body clothing as needed to N/A accidental spills and
prevent skin contamination.
exposure.[2]
Not required under
normal conditions with
adequate ventilation. Prevents inhalation,
OSHA 29 CFR

Respiratory

Use a NIOSH/MSHA-
approved respirator if
vapors/aerosols are
generated or

ventilation is poor.[2]

1910.134 or European
Standard EN 149.[2]

which may cause
respiratory tract
irritation.[2][3]

Operational and Disposal Plans

Follow these step-by-step procedures for safe handling and disposal.

1. Handling Protocol:

o Ventilation: Always handle 2-methylpentane-1,3-diol in a well-ventilated area, such as a

chemical fume hood, to keep airborne concentrations low.[2][3]

e Avoid Contact: Prevent direct contact with eyes, skin, and clothing.[2] Do not ingest or inhale

vapors or mists.[2]

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://pim-resources.coleparmer.com/sds/40616.pdf
https://pim-resources.coleparmer.com/sds/97324.pdf
https://www.carlroth.com/medias/SDB-CN17-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjY1OTB8YXBwbGljYXRpb24vcGRmfGFERXhMMmhqWXk4NU1UYzNORFUzTkRreE9UazRMMU5FUWw5RFRqRTNYMGRDWDBWT0xuQmtaZ3xkNjE3ZWI1MjIyY2M0YzJlMmNjOWY1MjEyMDE1ZjM4M2ZlODYxMzU1ZTg1NzIwMWY2YmQ3MGExZGYxNGUzZjJm
https://pim-resources.coleparmer.com/sds/40616.pdf
https://pim-resources.coleparmer.com/sds/97324.pdf
https://pim-resources.coleparmer.com/sds/40616.pdf
https://pim-resources.coleparmer.com/sds/40616.pdf
https://pim-resources.coleparmer.com/sds/40616.pdf
https://pim-resources.coleparmer.com/sds/40616.pdf
https://pim-resources.coleparmer.com/sds/97324.pdf
https://www.benchchem.com/product/b089453?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/40616.pdf
https://pim-resources.coleparmer.com/sds/97324.pdf
https://pim-resources.coleparmer.com/sds/40616.pdf
https://pim-resources.coleparmer.com/sds/40616.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Hygiene: Wash hands thoroughly with soap and water after handling.[2] Do not eat, drink, or
smoke in the work area.

Ignition Sources: Keep away from heat, sparks, and open flames.[2]
Container Management: Keep the container tightly closed when not in use.[2]
. Storage Protocol:

Location: Store in a cool, dry, and well-ventilated area away from incompatible substances
such as strong oxidizing agents.[2]

Container: Keep in the original, tightly sealed container.[2]

Peroxide Formation: Some related chemicals can form explosive peroxides upon long-term
storage.[2] While this is not confirmed for 2-methylpentane-1,3-diol, it is prudent to date
containers upon receipt and opening and to monitor for potential peroxide formation if stored
for extended periods.

. Spill and Emergency Protocol:
Minor Spills:
o Ensure adequate ventilation and wear appropriate PPE.[2]

o Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[2]

o Collect the absorbed material and place it into a suitable, labeled container for hazardous
waste disposal.[2]

First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek medical attention.[3]

o Skin Contact: Remove contaminated clothing. Flush skin with plenty of soap and water for
at least 15 minutes. Seek medical attention if irritation develops.[3]
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o Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[2]

o Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and give 2-4 cupfuls of water. Seek immediate medical attention.[3]

4. Disposal Plan:

o Waste Classification: This material and its container should be disposed of as chemical
waste.

e Procedure: Dispose of contents and container in accordance with all local, regional, national,
and international regulations. Do not allow the chemical to enter drains. Leave the chemical
in its original container and do not mix it with other waste.

Safety Workflow Visualization

The following diagram illustrates the logical workflow for safely handling 2-methylpentane-1,3-
diol from initial preparation to final disposal.
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Safety Workflow for Handling 2-methylpentane-1,3-diol
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Y
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1 ]
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Click to download full resolution via product page

A flowchart of the key safety procedures for laboratory work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
methylpentane-1,3-diol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089453#personal-protective-equipment-for-handling-
2-methylpentane-1-3-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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